Cas no 1481670-85-2 (3-tert-butyl-1-methyl-1H-pyrazole-4-thiol)

3-tert-Butyl-1-methyl-1H-pyrazole-4-thiol is a heterocyclic thiol compound featuring a pyrazole core substituted with a tert-butyl group at the 3-position and a methyl group at the 1-position. This structure imparts unique reactivity, particularly in sulfur-based chemical transformations, making it valuable as a building block in organic synthesis and pharmaceutical applications. The tert-butyl group enhances steric hindrance, influencing selectivity in coupling reactions, while the thiol functionality allows for thioether formation or metal coordination. Its stability under standard conditions and compatibility with diverse reaction conditions further contribute to its utility in research and industrial processes.
3-tert-butyl-1-methyl-1H-pyrazole-4-thiol structure
1481670-85-2 structure
Product Name:3-tert-butyl-1-methyl-1H-pyrazole-4-thiol
CAS No:1481670-85-2
MF:C8H14N2S
MW:170.275160312653
CID:6416511
PubChem ID:66020400
Update Time:2025-10-28

3-tert-butyl-1-methyl-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol
    • 1H-Pyrazole-4-thiol, 3-(1,1-dimethylethyl)-1-methyl-
    • CS-0355961
    • AKOS015362603
    • 3-(Tert-butyl)-1-methyl-1h-pyrazole-4-thiol
    • EN300-1828879
    • 1481670-85-2
    • Inchi: 1S/C8H14N2S/c1-8(2,3)7-6(11)5-10(4)9-7/h5,11H,1-4H3
    • InChI Key: IKSPYORMIXRYRN-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(S)C(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 170.08776963g/mol
  • Monoisotopic Mass: 170.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.8Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 256.5±28.0 °C(Predicted)
  • pka: 6.43±0.10(Predicted)

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Additional information on 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol

Comprehensive Overview of 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol (CAS No. 1481670-85-2)

3-tert-butyl-1-methyl-1H-pyrazole-4-thiol (CAS No. 1481670-85-2) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a tert-butyl group, a methyl group, and a thiol functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its applications span from drug discovery to material science, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic compounds like 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol has surged due to their role in developing kinase inhibitors and antioxidant agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a hot topic in cancer therapy and neurodegenerative disease research. The compound’s thiol moiety also enables conjugation with metal nanoparticles, a growing area in nanomedicine and diagnostic imaging.

Synthetic routes to 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol often involve multistep organic reactions, including cyclization and functional group transformations. Optimizing these processes for high yield and low environmental impact is a key focus, reflecting the industry’s shift toward eco-friendly methodologies. Analytical techniques such as NMR spectroscopy and HPLC are critical for purity assessment, ensuring compliance with pharmaceutical standards.

From an industrial perspective, scalability and cost-efficiency are paramount. The compound’s stability under various storage conditions (room temperature, inert atmosphere) makes it suitable for commercial distribution. Its compatibility with automated synthesis platforms further enhances its appeal for high-throughput screening in drug development pipelines.

Emerging discussions in AI-driven drug design highlight 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol as a candidate for virtual screening libraries. Computational models predict its interactions with biological targets, accelerating lead optimization—a trend resonating with digital transformation in R&D. Additionally, its structural analogs are being explored for antiviral properties, aligning with global interest in broad-spectrum therapeutics post-pandemic.

Regulatory compliance remains a priority. While not classified as hazardous, proper handling protocols (e.g., glove use, ventilation) are recommended during lab-scale synthesis. The compound’s logP value and solubility profile are frequently queried in databases, underscoring its relevance in ADME studies.

In summary, 3-tert-butyl-1-methyl-1H-pyrazole-4-thiol (CAS No. 1481670-85-2) exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its adaptability to cutting-edge research domains ensures sustained interest, while its synthetic accessibility positions it as a staple in modern organic chemistry.

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